Monatepil

Description

Monatepil is a calcium channel blocker and α1-adrenergic receptor antagonist used as an antihypertensive . Its unique chemical structure is designed with both calcium antagonist and α1-adrenoceptor-blocking components, creating a dual mechanism of action . The novel structure of monatepil produces a slow onset of action and a long-lasting antihypertensive effect . It functions by inhibiting the influx of extracellular Ca2+ through voltage-dependent Ca2+ channels . Monatepil has positive effects on plasma lipid metabolism due to its α1-adrenoceptor-blocking activity, and its antiatherosclerotic effect is derived from its calcium antagonist properties .

The synthesis of monatepil was first disclosed in patents filed by Dainippon Pharmaceutical . The process involves reacting the amino group of dihydrodibenzothiepin with the acid chloride of 4-chlorobutyric acid to produce an amide, which is then used to alkylate para-fluorophenylpiperazine to yield monatepil . Monatepil maleate is a related compound with the molecular formula C32H34FN3O5S . Monatepil has shown promise in treating ocular hypertension by enhancing aqueous humor outflow .

Clinical trials have examined monatepil's efficacy, safety, and optimal dosage as a monotherapy and in combination with ACE inhibitors or beta-blockers for treating essential hypertension . Studies in Japan have explored its use in patients with essential hypertension who were either newly diagnosed or had not responded to previous treatments .

• CAS No.: 103377-41-9
• Product Name: Monatepil
• Molecular Formula: C28H30FN3OS
• Molecular Weight: 475.6 g/mol
• IUPAC Name: N-(6,11-dihydrobenzo[c][1]benzothiepin-11-yl)-4-[4-(4-fluorophenyl)piperazin-1-yl]butanamide
• Standard InChI: InChI=1S/C28H30FN3OS/c29-22-11-13-23(14-12-22)32-18-16-31(17-19-32)15-5-10-27(33)30-28-24-7-2-1-6-21(24)20-34-26-9-4-3-8-25(26)28/h1-4,6-9,11-14,28H,5,10,15-20H2,(H,30,33)
• Standard InChIKey: WFNRNNUZFPVBSM-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CCCC(=O)NC2C3=CC=CC=C3CSC4=CC=CC=C24)C5=CC=C(C=C5)F
• Canonical SMILES: C1CN(CCN1CCCC(=O)NC2C3=CC=CC=C3CSC4=CC=CC=C24)C5=CC=C(C=C5)F
• Synonyms: 11-((4-(4-(4-fluorophenyl)-1-piperazinyl)butyryl)amino)-6,11-dihydrodibenzo(b,e)thiepin maleate; AJ 2615; AJ-2615; monatepil; monatepil maleate; monatepil x maleate; monatepil, (+-) monatepil; monatepil, (R)-isomer; monatepil, (S)-isome
• PubChem Compound: 60810
• Last Modified: Sep 13 2023